Cas no 131864-73-8 ((2S)-1-(2-methoxyphenyl)propan-2-ol)

• Product Name: (2S)-1-(2-methoxyphenyl)propan-2-ol
• CAS No: 131864-73-8
• MF: C₁₀H₁₄O₂
• MW: 166.216963291168
• MDL: MFCD14705960
• CID: 4588321
• PubChem ID: 6951554
• Update Time: 2024-03-01

(2S)-1-(2-methoxyphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-1-(2-methoxyphenyl)propan-2-ol
• (S)-1-(2-Methoxyphenyl)-2-propanol

• MDL： MFCD14705960
• Inchi： 1S/C10H14O2/c1-8(11)7-9-5-3-4-6-10(9)12-2/h3-6,8,11H,7H2,1-2H3/t8-/m0/s1
• InChI Key： ROVATSABYKBNCG-QMMMGPOBSA-N
• SMILES： O[C@@H](C)CC1C=CC=CC=1OC

Computed Properties

• Exact Mass: 166.099379685g/mol
• Monoisotopic Mass: 166.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 29.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes